Cas no 2452-25-7 (5-Methoxyindole-3-acetamide)

• Product Name: 5-Methoxyindole-3-acetamide
• CAS No: 2452-25-7
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD00022753
• CID: 290240
• PubChem ID: 259193
• Update Time: 2025-06-07

5-Methoxyindole-3-acetamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-acetamide,5-methoxy-
• 2-(5-methoxy-1H-indol-3-yl)acetamide
• 5-METHOXYINDOLE-3-ACETAMIDE
• 1h-indole-3-acetamide,5-methoxy
• 5-Methoxyindole-3-acetamine
• 5-methoxyindolyl-3-acetamide
• 2452-25-7
• ISKLKIWPGSGBNF-UHFFFAOYSA-N
• NSC-88879
• FT-0620562
• Z407486572
• AKOS022796157
• SCHEMBL1395687
• NSC88879
• 1h-indole-3-acetamide, 5-methoxy-
• M-3470
• EN300-199291
• 5-METHOXY-3-INDOLEACETAMIDE
• 2-(5-Methoxy-1H-indol-3-yl)acetamide #
• DTXSID60293355
• CS-0238676
• 5-Methoxyindole-3-acetamide

• MDL： MFCD00022753
• Inchi： 1S/C11H12N2O2/c1-15-8-2-3-10-9(5-8)7(6-13-10)4-11(12)14/h2-3,5-6,13H,4H2,1H3,(H2,12,14)
• InChI Key： ISKLKIWPGSGBNF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(=CN2)CC(N)=O

Computed Properties

• Exact Mass: 204.09000
• Monoisotopic Mass: 204.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 495.5°Cat760mmHg
• Flash Point: 253.5°C
• Refractive Index: 1.652
• PSA: 68.11000
• LogP: 1.90460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 5-Methoxyindole-3-acetamide

Properties and Applications of 5-Methoxyindole-3-acetamide (CAS No. 2452-25-7)

5-Methoxyindole-3-acetamide, with the chemical formula C₁₀H₁₁NO₂, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. Its molecular structure, featuring a methoxy group at the 5-position of the indole ring and an acetamide substituent at the 3-position, makes it a versatile intermediate in the development of various bioactive molecules. This compound has garnered considerable attention due to its utility in synthesizing pharmacophores that exhibit diverse biological activities.

The CAS No. 2452-25-7 uniquely identifies this compound in scientific literature and commercial databases, underscoring its importance in chemical research and industrial applications. The indole core is a well-documented scaffold in medicinal chemistry, known for its role in modulating biological pathways. The presence of the methoxy group enhances the lipophilicity of the molecule, while the acetamide moiety introduces hydrogen bonding capabilities, which are crucial for binding to biological targets.

In recent years, 5-Methoxyindole-3-acetamide has been explored as a key intermediate in the synthesis of indole-based drugs. For instance, derivatives of this compound have shown promise in preclinical studies as potential inhibitors of enzymes involved in inflammatory pathways. The structural motif is particularly relevant in the development of small-molecule inhibitors targeting transcription factors and signaling proteins, which are critical in diseases such as cancer and autoimmune disorders.

One of the most compelling aspects of 5-Methoxyindole-3-acetamide is its role in designing molecules with enhanced selectivity and reduced toxicity. Researchers have leveraged its scaffold to develop compounds that interact specifically with target proteins while minimizing off-target effects. This approach is particularly valuable in drug discovery, where selectivity is a key determinant of a drug's efficacy and safety profile.

The synthesis of 5-Methoxyindole-3-acetamide typically involves multi-step organic reactions, starting from readily available indole derivatives. The methoxylation and acetylation steps are critical and often require precise control over reaction conditions to achieve high yields and purity. Advances in catalytic methods have improved the efficiency of these transformations, making large-scale production more feasible.

In addition to its pharmaceutical applications, 5-Methoxyindole-3-acetamide has found utility in materials science and agrochemical research. Its indole core is a common structural feature in dyes and pigments, where it contributes to color stability and lightfastness. Furthermore, derivatives of this compound have been investigated for their potential as biopesticides, offering an environmentally friendly alternative to traditional agrochemicals.

The growing interest in 5-Methoxyindole-3-acetamide has spurred innovation in synthetic methodologies. Recent studies have demonstrated novel approaches to its preparation, including enzymatic catalysis and flow chemistry techniques. These advancements not only improve the scalability of production but also open new avenues for functionalizing the indole scaffold with additional pharmacophores.

The biological activity of 5-Methoxyindole-3-acetamide has been further explored through computational modeling and high-throughput screening (HTS) campaigns. These studies have identified novel derivatives with enhanced binding affinity to therapeutic targets. For example, computational docking studies have revealed that modifications at the 7-position of the indole ring can significantly improve binding interactions with protein receptors.

In conclusion, 5-Methoxyindole-3-acetamide (CAS No. 2452-25-7) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with diverse therapeutic potential. As research continues to uncover new applications for this compound, its significance in chemical science is likely to grow even further.